7-[Cyano(4-hydroxynonyl)amino]-2-methylheptanoic acid

• CAS No.: 56380-29-1
• Molecular Formula: C18H34N2O3
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 7-[cyano(4-hydroxynonyl)amino]-2-methylheptanoic acid
• InChI: InChI=1S/C18H34N2O3/c1-3-4-6-11-17(21)12-9-14-20(15-19)13-8-5-7-10-16(2)18(22)23/h16-17,21H,3-14H2,1-2H3,(H,22,23)
• InChI Key: SGEDXJQZKXCFPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCCN(CCCCCC(C)C(=O)O)C#N)O

Description

7-[Cyano(4-hydroxynonyl)amino]-2-methylheptanoic acid is a useful research compound. Its molecular formula is C18H34N2O3 and its molecular weight is 326.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 7-[N-(4-acetoxynonyl)cyanamido] -2-methylheptanoate (7.6 g., 0.02 mole) in ethanol (50 ml.) is added a solution of sodium hydroxide (1.6 g., 0.04 mole) in water (15 ml.) and the reaction is stirred at ambient temperature for 20 hours. Then most of the ethanol is removed in vacuo and the residue taken up in water (150 ml.). The solution is extracted once with ether then acidified with hydrochloric acid (dil.). The oil that separates is extracted into ether, the ether is washed with brine, dried over sodium sulfate, then removed under vacuum to give 7-[N-(4-hydroxynonyl)cyanamido]-2-methylheptanoic acid as a yellow oil.